Cas no 52807-31-5 (Benzenecarboximidoyl chloride, N-(3-methylphenyl)-)

• Product Name: Benzenecarboximidoyl chloride, N-(3-methylphenyl)-
• CAS No: 52807-31-5
• MF: C₁₄H₁₂ClN
• MW: 229.704782485962
• CID: 358743
• PubChem ID: 11128099
• Update Time: 2025-04-19

Benzenecarboximidoyl chloride, N-(3-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenecarboximidoyl chloride, N-(3-methylphenyl)-
• N-(3-methylphenyl)benzenecarboximidoyl chloride
• DTXSID60456241
• 52807-31-5
• N-(3-methylphenyl)benzimidoyl chloride

• Inchi： 1S/C14H12ClN/c1-11-6-5-9-13(10-11)16-14(15)12-7-3-2-4-8-12/h2-10H,1H3/b16-14-
• InChI Key： XEMTYODFFMVVPD-PEZBUJJGSA-N
• SMILES： Cl/C(/C1C=CC=CC=1)=N\C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 229.06596
• Monoisotopic Mass: 229.0658271g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36